Cas no 20190-19-6 (9H-Purine, 8-fluoro-)

• Product Name: 9H-Purine, 8-fluoro-
• CAS No: 20190-19-6
• MF: C₅H₃FN₄
• MW: 138.102523088455
• CID: 240844
• PubChem ID: 21185165
• Update Time: 2025-04-19

9H-Purine, 8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 8-fluoro-
• 8-fluoro-7H-purine
• 1H-Purine,8-fluoro- (9CI)
• 8-Fluoropurine
• Purine, 8-fluoro- (8CI)
• 20190-19-6
• DTXSID00611190
• SCHEMBL3801779
• 8-fluoro-1H-purine

• Inchi： 1S/C5H3FN4/c6-5-9-3-1-7-2-8-4(3)10-5/h1-2H,(H,7,8,9,10)
• InChI Key： ITALHFQKCWGZQH-UHFFFAOYSA-N
• SMILES： FC1=NC2=C(C=NC=N2)N1

Computed Properties

• Exact Mass: 138.03429
• Monoisotopic Mass: 138.03417427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46